Cas no 1060815-08-8 (2-Bromo-6-fluoroimidazo1,2-apyridine)

• Product Name: 2-Bromo-6-fluoroimidazo1,2-apyridine
• CAS No: 1060815-08-8
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD10698610
• CID: 1024679
• PubChem ID: 40148003
• Update Time: 2025-06-08

2-Bromo-6-fluoroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoroimidazo[1,2-a]pyridine
• 2-bromo-6-fluoroH-imidazo[1,2-a]pyridine
• AB62506
• ACMC-2098in
• AK-92879
• ANW-15309
• BD230739
• CTK8A9119
• FCH1401073
• AX8230739
• Z6838
• ST24022089
• 2-BROMO-6-FLUORO-IMIDAZO[1,2-A]PYRIDINE
• SY114302
• DB-164184
• DS-2011
• C71248
• MFCD10698610
• 1060815-08-8
• DTXSID80653891
• AKOS015999427
• A895872
• 2-Bromo-6-fluoroimidazo1,2-apyridine

• MDL： MFCD10698610
• Inchi： 1S/C7H4BrFN2/c8-6-4-11-3-5(9)1-2-7(11)10-6/h1-4H
• InChI Key： OTKAHNIDJZFOAV-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=C(C=CC2=N1)F

Computed Properties

• Exact Mass: 213.95400
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 2.9

Experimental Properties

• PSA: 17.30000
• LogP: 2.23590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Bromo-6-fluoroimidazo1,2-apyridine

Introduction to 2-Bromo-6-fluoroimidazo[1,2-a]pyridine (CAS No. 1060815-08-8)

2-Bromo-6-fluoroimidazo[1,2-a]pyridine (CAS No. 1060815-08-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of a bromine and a fluorine substituent on the imidazopyridine scaffold imparts distinct chemical and biological properties, making it an intriguing candidate for various research endeavors.

The structure of 2-Bromo-6-fluoroimidazo[1,2-a]pyridine is characterized by a fused ring system consisting of an imidazole and a pyridine ring. The bromine atom at the 2-position and the fluorine atom at the 6-position contribute to its electronic and steric properties, which can influence its reactivity and binding affinity to biological targets. These features make it a valuable building block in the synthesis of more complex molecules with potential medicinal applications.

In recent years, there has been a growing interest in the development of imidazopyridines as therapeutic agents due to their ability to modulate various biological pathways. For instance, imidazopyridines have been explored for their potential as selective serotonin reuptake inhibitors (SSRIs), which are used in the treatment of depression and anxiety disorders. Additionally, they have shown promise as antagonists for specific G protein-coupled receptors (GPCRs) and as inhibitors of kinases involved in cancer progression.

2-Bromo-6-fluoroimidazo[1,2-a]pyridine has been utilized in several studies to investigate its pharmacological properties. One notable study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for the development of novel anticancer agents. The researchers found that this compound exhibited significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways.

Another area of research where 2-Bromo-6-fluoroimidazo[1,2-a]pyridine has shown promise is in the field of neurodegenerative diseases. A study published in the European Journal of Medicinal Chemistry reported that this compound demonstrated neuroprotective effects in cellular models of Parkinson's disease. The researchers observed that it reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The synthetic accessibility of 2-Bromo-6-fluoroimidazo[1,2-a]pyridine is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, allowing for its incorporation into more complex molecular structures. One common approach involves the condensation of 2-bromo-6-fluoropyridine with formamide followed by cyclization under appropriate conditions. This method provides a scalable and cost-effective route for the synthesis of this important intermediate.

In addition to its direct therapeutic applications, 2-Bromo-6-fluoroimidazo[1,2-a]pyridine serves as a valuable starting material for the synthesis of radiolabeled compounds used in positron emission tomography (PET) imaging. Radiolabeled derivatives of this compound have been developed to study receptor distribution and function in vivo, providing valuable insights into disease mechanisms and drug efficacy.

The safety profile of 2-Bromo-6-fluoroimidazo[1,2-a]pyridine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown it to be well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are necessary to fully understand its safety profile and potential side effects in humans.

In conclusion, 2-Bromo-6-fluoroimidazo[1,2-a]pyridine (CAS No. 1060815-08-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as an important molecule in modern drug discovery efforts.